Cas no 2034411-81-7 (N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide)

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide structure
2034411-81-7 structure
Product Name:N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
CAS No:2034411-81-7
MF:C19H21ClN4O3
MW:388.8480
CID:5350586
Update Time:2023-11-21

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(7-chloro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
    • N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
    • N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
    • Inchi: 1S/C19H21ClN4O3/c20-13-5-6-16-12(9-13)10-24(17(25)11-27-16)8-7-21-19(26)18-14-3-1-2-4-15(14)22-23-18/h5-6,9H,1-4,7-8,10-11H2,(H,21,26)(H,22,23)
    • InChI Key: PYBOFVKIOCZYLD-UHFFFAOYSA-N
    • SMILES: ClC1C([H])=C([H])C2=C(C=1[H])C([H])([H])N(C(C([H])([H])O2)=O)C([H])([H])C([H])([H])N([H])C(C1C2=C(C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N([H])N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 563
  • XLogP3: 2.5
  • Topological Polar Surface Area: 87.3

N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide Pricemore >>

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N-2-(7-chloro-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide Related Literature

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